Ethyl 4-[(4-methoxyphenyl)carbamoyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate

• IUPAC Name: ethyl 4-[(4-methoxyphenyl)carbamoyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate
• InChI: InChI=1S/C17H20N2O4/c1-5-23-17(21)15-10(2)14(11(3)18-15)16(20)19-12-6-8-13(22-4)9-7-12/h6-9,18H,5H2,1-4H3,(H,19,20)
• InChI Key: XEPYSMYWFBJWQX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=C(N1)C)C(=O)NC2=CC=C(C=C2)OC)C
• Molecular Formula: C17H20N2O4
• Molecular Weight: 316.35 g/mol

Description

The compound is an ester, which is a class of organic compounds that react with water to produce alcohols and organic or inorganic acids. Esters are commonly used in a wide variety of applications from plastics to pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would likely show the characteristic features of esters, carbamoyls, and pyrroles. These include the carbonyl group (C=O) of the ester and carbamoyl, the nitrogen of the pyrrole, and the aromatic ring of the phenyl group.

Chemical Reactions Analysis

As an ester, this compound would be expected to undergo reactions typical of esters, such as hydrolysis, reduction, and transesterification. The presence of the pyrrole and phenyl groups may also influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the ester group might make it somewhat polar, influencing its solubility in different solvents. The aromatic ring could contribute to its UV/Vis absorption spectrum.

Safety and Hazards

The safety and hazards of this compound would depend on its specific physical and chemical properties. As with all chemicals, it should be handled with appropriate safety precautions. Always refer to the Material Safety Data Sheet (MSDS) for detailed safety information.